Cas no 2172313-34-5 (3-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid)

3-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid is a specialized protected amino acid derivative used in peptide synthesis. Its structure incorporates an Fmoc (9-fluorenylmethoxycarbonyl) protecting group, ensuring selective deprotection under mild basic conditions, which is advantageous for solid-phase peptide synthesis (SPPS). The ethyl and hexanamido side chains enhance solubility in organic solvents, facilitating efficient coupling reactions. The terminal carboxylic acid group allows for further elongation or conjugation, making it a versatile building block for complex peptide architectures. This compound is particularly valuable in medicinal chemistry and bioconjugation applications, where precise control over amino acid incorporation is critical. Its stability and compatibility with standard SPPS protocols underscore its utility in research and industrial settings.
3-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid structure
2172313-34-5 structure
Product Name:3-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid
CAS No:2172313-34-5
MF:C27H34N2O5
MW:466.569267749786
CID:6244542
PubChem ID:165723080
Update Time:2025-10-18

3-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid
    • 3-[N-ethyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]butanoic acid
    • 2172313-34-5
    • EN300-1495700
    • Inchi: 1S/C27H34N2O5/c1-4-10-19(16-25(30)29(5-2)18(3)15-26(31)32)28-27(33)34-17-24-22-13-8-6-11-20(22)21-12-7-9-14-23(21)24/h6-9,11-14,18-19,24H,4-5,10,15-17H2,1-3H3,(H,28,33)(H,31,32)
    • InChI Key: GQGWHLSLRDCUGK-UHFFFAOYSA-N
    • SMILES: O(C(NC(CCC)CC(N(CC)C(C)CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 466.24677219g/mol
  • Monoisotopic Mass: 466.24677219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 12
  • Complexity: 677
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 95.9Ų

3-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1495700-0.05g
3-[N-ethyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]butanoic acid
2172313-34-5
0.05g
$2829.0 2023-06-05
Enamine
EN300-1495700-0.1g
3-[N-ethyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]butanoic acid
2172313-34-5
0.1g
$2963.0 2023-06-05
Enamine
EN300-1495700-0.25g
3-[N-ethyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]butanoic acid
2172313-34-5
0.25g
$3099.0 2023-06-05
Enamine
EN300-1495700-0.5g
3-[N-ethyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]butanoic acid
2172313-34-5
0.5g
$3233.0 2023-06-05
Enamine
EN300-1495700-1.0g
3-[N-ethyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]butanoic acid
2172313-34-5
1g
$3368.0 2023-06-05
Enamine
EN300-1495700-2.5g
3-[N-ethyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]butanoic acid
2172313-34-5
2.5g
$6602.0 2023-06-05
Enamine
EN300-1495700-5.0g
3-[N-ethyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]butanoic acid
2172313-34-5
5g
$9769.0 2023-06-05
Enamine
EN300-1495700-10.0g
3-[N-ethyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]butanoic acid
2172313-34-5
10g
$14487.0 2023-06-05
Enamine
EN300-1495700-50mg
3-[N-ethyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]butanoic acid
2172313-34-5
50mg
$2829.0 2023-09-28
Enamine
EN300-1495700-100mg
3-[N-ethyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]butanoic acid
2172313-34-5
100mg
$2963.0 2023-09-28

3-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid Related Literature

Additional information on 3-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid

Research Brief on 3-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid (CAS: 2172313-34-5)

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of specialized compounds such as 3-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid (CAS: 2172313-34-5). This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug development, particularly in the synthesis of peptide-based therapeutics and targeted drug delivery systems. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the ethylhexanamido butanoic acid moiety suggests its utility in solid-phase peptide synthesis (SPPS) and as a building block for complex biomolecules.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways and biochemical properties of 3-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid. The researchers employed high-performance liquid chromatography (HPLC) and mass spectrometry (MS) to characterize the compound's purity and stability under various conditions. The results indicated that the compound exhibits excellent stability in aqueous solutions at physiological pH, making it a promising candidate for in vivo applications. Furthermore, the study demonstrated its compatibility with standard SPPS protocols, enabling efficient incorporation into peptide chains without significant side reactions.

Another notable research effort, detailed in ACS Chemical Biology, investigated the compound's role in enhancing the bioavailability of peptide drugs. By conjugating 3-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid to therapeutic peptides, the researchers observed improved cellular uptake and prolonged half-life in preclinical models. These findings underscore the compound's potential as a versatile linker or modifier in the design of next-generation biopharmaceuticals.

In addition to its applications in peptide synthesis, 3-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid has been explored for its utility in prodrug development. A study in Bioorganic & Medicinal Chemistry Letters reported the successful use of this compound as a prodrug linker for targeted release of anticancer agents. The researchers designed a prodrug system where the active drug was conjugated to the compound via a cleavable bond, ensuring site-specific release upon enzymatic activation. This approach minimized off-target effects and enhanced therapeutic efficacy in tumor-bearing animal models.

Despite these promising developments, challenges remain in optimizing the synthesis and scalability of 3-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid. Current methods, while effective, often require multi-step reactions and stringent purification protocols. Future research directions may focus on streamlining the synthesis process and exploring novel applications in drug delivery and diagnostics. Collaborative efforts between academia and industry will be crucial in translating these findings into clinically viable solutions.

In conclusion, 3-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid (CAS: 2172313-34-5) represents a valuable tool in the toolkit of chemical biologists and pharmaceutical researchers. Its unique properties and versatility make it a compound of interest for diverse applications, from peptide therapeutics to prodrug design. Continued investigation into its biochemical behavior and synthetic optimization will undoubtedly unlock new possibilities in the field of medicinal chemistry.

Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.